Cas no 54012-92-9 (1,2,3,4-tetrahydroquinolin-8-amine)

1,2,3,4-Tetrahydroquinolin-8-amine is a heterocyclic organic compound featuring a partially hydrogenated quinoline core with an amine functional group at the 8-position. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate or building block. The saturated ring system enhances stability compared to fully aromatic analogs, while the amine group offers reactivity for further functionalization. Its balanced lipophilicity and electron-rich nature make it valuable in designing bioactive molecules, including potential CNS-targeting agents. The compound's well-defined reactivity profile allows for selective modifications, facilitating its use in medicinal chemistry and material science research.
1,2,3,4-tetrahydroquinolin-8-amine structure
54012-92-9 structure
Product Name:1,2,3,4-tetrahydroquinolin-8-amine
CAS No:54012-92-9
MF:C9H12N2
MW:148.204981803894
MDL:MFCD23166701
CID:380254
PubChem ID:104672
Update Time:2025-06-07

1,2,3,4-tetrahydroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinamine,1,2,3,4-tetrahydro-
    • 1,2,3,4-Tetrahydro-8-quinolinamine
    • 8-AMINO-1,2,3,4-TETRAHYDROQUINOLINE
    • 1,2,3,4-tetrahydro-8-quinolinamin
    • 1,2,3,4-Tetrahydro-8-quinolinamine.
    • 1,2,3,4-tetrahydroquinolin-8-amine
    • 1,2,3,4-tetrahydro-quinolin-8-ylamine
    • 1,2,3,4-Tetrahydroquinoline-8-amine
    • 8-Amino-1,2,3,4-tetrahydroquinoline,pract.
    • 8-amino-1-2-3-4-tetrahydroquinoline*grade iii
    • 8-Quinolinamine,1,2,3,4-tetrahydro
    • MFCD00047566
    • CS-0314714
    • SCHEMBL1082367
    • AKOS000274381
    • DTXSID9068900
    • SB37578
    • FT-0731146
    • 8-Quinolinamine, 1,2,3,4-tetrahydro-
    • 8-amino- 1,2,3,4-tetrahydroquinoline
    • F83650
    • LILSBXJJIIFDGR-UHFFFAOYSA-N
    • 1,2,3,4-Tetrahydro-8-quinolineamine
    • NS-01132
    • Oprea1_788305
    • 54012-92-9
    • DB-008510
    • MDL: MFCD23166701
    • Inchi: 1S/C9H12N2/c10-8-5-1-3-7-4-2-6-11-9(7)8/h1,3,5,11H,2,4,6,10H2
    • InChI Key: LILSBXJJIIFDGR-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2CCC1)N

Computed Properties

  • Exact Mass: 148.10000
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 316.0±31.0 °C at 760 mmHg
  • Flash Point: 169.3±28.4 °C
  • PSA: 38.05000
  • LogP: 2.34610
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,2,3,4-tetrahydroquinolin-8-amine Security Information

1,2,3,4-tetrahydroquinolin-8-amine Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3,4-tetrahydroquinolin-8-amine Pricemore >>

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